Cas no 1806973-15-8 (Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate
• CAS No: 1806973-15-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881259
• Update Time: 2025-10-31

Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)4-3-5(14)13-7(6(4)10)8(11)12/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： XYVIGHMOFXCWSA-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate (CAS No. 1806973-15-8)

Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate (CAS No. 1806973-15-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate make it a versatile intermediate. The presence of the hydroxypyridine core and carboxylate ester group allows for further functionalization, enabling the synthesis of more complex molecules. Recent studies highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical in modern medicinal chemistry.

In the context of sustainability and green chemistry, Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate aligns with the growing demand for eco-friendly synthetic routes. Researchers are investigating catalytic methods to reduce waste and improve yields in its production. This aligns with broader industry trends, where fluorinated compounds are prioritized for their efficacy and environmental compatibility.

Another area of interest is the compound’s potential in crop protection. The difluoromethyl group is known to enhance the bioactivity of agrochemicals, making this derivative a candidate for novel pesticides or herbicides. With increasing global focus on food security, such innovations are highly relevant to agricultural advancements.

From a technical perspective, the synthesis and characterization of Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate require specialized expertise. Analytical techniques like NMR, HPLC, and mass spectrometry are essential for quality control. The compound’s stability under various conditions is also a key consideration for storage and handling.

In summary, Ethyl 2-(difluoromethyl)-3-fluoro-6-hydroxypyridine-4-carboxylate (CAS No. 1806973-15-8) represents a promising scaffold in multiple scientific domains. Its applications span from drug development to sustainable agriculture, reflecting its adaptability and value in contemporary research. As interest in fluorinated heterocycles grows, this compound is poised to play a pivotal role in future innovations.